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In the complex cellular environment of Gram-negative bacteria, the biogenesis of outer

membrane proteins (OMPs) is a critical process, essential for viability, virulence, and antibiotic

resistance. This intricate pathway involves the transport of unfolded OMPs across the ATP-

depleted periplasm, a hazardous journey where they are prone to aggregation. To ensure safe

passage and successful insertion into the outer membrane by the β-barrel assembly machinery

(BAM) complex, bacteria employ a network of periplasmic chaperones. Among these, Skp

(Seventeen kilodalton protein) and SurA (Survival factor A) are two of the most crucial players.

This guide provides an objective, data-driven comparison of their functions, structures, and

mechanisms.

Core Functional Comparison: Two Pathways to a
Single Goal
In model organisms like Escherichia coli, SurA and Skp represent two parallel, yet functionally

distinct, pathways for OMP transport.[1] The current consensus designates the SurA-

dependent pathway as the primary route for the majority of OMPs under normal conditions.[1]
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[2][3] The Skp pathway is considered a secondary or backup system, which gains importance

under cellular stress or when the SurA pathway is compromised.[1][2]

SurA: The Primary Escort. SurA is considered the principal chaperone, handling the bulk of

OMP trafficking.[4] Its deletion leads to a significant reduction in the density of the outer

membrane and induces a pronounced envelope stress response.[1][3][4] SurA directly interacts

with the BAM complex, facilitating the efficient handover and subsequent folding of OMPs into

the outer membrane.[1][5][6]

Skp: The Backup and Rescue System. Skp, often working in concert with the

protease/chaperone DegP, plays a crucial role in rescuing OMPs that may have fallen off the

primary SurA pathway.[1] While deletion of Skp alone does not significantly impact outer

membrane composition under normal growth, its absence in a surA mutant background is

lethal, highlighting its essential backup function.[1] Skp can sequester defective or misfolded

OMPs and, in some cases, direct them to the DegP protease for degradation.[5][7]

Structural and Mechanistic Differences
The distinct roles of Skp and SurA are rooted in their unique structures and mechanisms for

substrate interaction.

Skp (Seventeen kilodalton protein): Skp forms a homotrimeric, "jellyfish-like" structure that

creates a central cavity.[8][9] This structure encapsulates unfolded OMPs, effectively

shielding them from the aqueous periplasm to prevent aggregation.[9][10][11] This "holdase"

activity maintains the OMP in a soluble, unfolded state competent for membrane insertion.

[10] For larger OMPs that exceed the cavity's capacity, a portion of the substrate remains

outside, or multiple Skp trimers can coordinate to protect a single OMP.[10][11]

SurA (Survival factor A): In contrast, SurA functions as a monomer under physiological

conditions.[5] It possesses a core chaperone domain and two parvulin-like peptidyl-prolyl

isomerase (PPIase) domains.[5][12] While the PPIase activity was initially thought to be

dispensable, recent studies suggest these domains are important for delivering OMPs to the

BAM complex.[5][12] SurA does not form a cage; instead, it binds substrates in a groove

located between its core and P1 domains.[4][5] This interaction leads to a significant

expansion of the unfolded OMP, a mechanism distinct from Skp's encapsulation and thought

to be crucial for efficient delivery to the BAM complex.[4][13]
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Substrate Specificity and Binding
SurA exhibits a clear substrate preference, primarily recognizing and binding to peptide motifs

enriched in aromatic amino acids, specifically the Ar-X-Ar (Aromatic-any residue-Aromatic)

sequence.[5][14] These motifs are particularly abundant in the C-terminal β-strands of OMPs,

suggesting SurA may play a key role in recognizing the terminal β-signal required for BAM-

mediated insertion.[5]

Skp demonstrates broader substrate specificity and has been shown to bind a wide range of

denatured OMPs without the strict sequence preference seen in SurA.[1][11] Its ability to bind

and even dissolve aggregated OMPs further distinguishes it from SurA, highlighting its role in

quality control and stress response.[13][15]

Synergistic Disaggregase Activity
Recent findings have revealed a remarkable synergistic function between Skp and SurA. While

both chaperones possess the ability to disassemble OMP oligomeric aggregates individually,

their combined action is significantly more potent than the sum of their independent activities.

[13][16] This cooperative disaggregation suggests a higher-order interaction between the two

chaperone systems, providing a powerful mechanism to clear potentially toxic protein

aggregates under stress conditions.[13][16]
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Feature
Skp (Seventeen kilodalton
protein)

SurA (Survival factor A)

Oligomeric State Homotrimer[8][9] Monomer[5]

Structure
"Jellyfish-like" with a central

cavity[8][9]

Core chaperone domain with

two PPIase domains (P1, P2)

[5][12]

Substrate Binding
Encapsulates unfolded OMPs

within its cavity[10][11]

Binds OMPs in a groove,

causing substrate expansion[4]

[5]

Substrate Specificity
Broad, binds unfolded OMPs

non-specifically[1][11]

Prefers Ar-X-Ar motifs,

common in OMPs[5][14]

Primary Role

Secondary/backup pathway,

rescues OMPs, stress

response[1][2]

Primary pathway for bulk OMP

transport[1][3][4]

Effect of Deletion

Minimal effect on OM density

alone; lethal with surA

deletion[1][3]

Marked decrease in OM

density, severe OM defects[1]

[3][12]

Interaction with BAM

Delivers rescued OMPs to

SurA pathway or BAM

complex[1]

Direct interaction to deliver

OMPs for insertion[1][5][6]

Disaggregase Activity
Can disassemble OMP

aggregates[13][15]

Can disassemble OMP

aggregates; higher affinity for

aggregates[5][13]

Synergy

Acts synergistically with SurA

to disassemble aggregates[13]

[16]

Acts synergistically with Skp to

disassemble aggregates[13]

[16]

Visualizing Chaperone Pathways and Workflows
OMP Biogenesis Pathways
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PreparationAssay Execution

Data Acquisition & Analysis

Prepare Buffer
(e.g., 50 mM Tris, pH 8.0)

Mix Buffer with Chaperone
or Control in cuvette

Prepare Substrate Protein
(e.g., Citrate Synthase)

Initiate reaction by adding
Substrate Protein

Prepare Chaperone
(Skp or SurA)

Prepare Controls
(Positive: GroEL, Negative: Buffer/Lysozyme)

Pre-equilibrate solutions
to assay temperature (e.g., 45°C)

Induce aggregation
(e.g., maintain at 45°C)

Monitor light scattering
(e.g., at 320-500 nm)

over time (e.g., 45 min)

Plot Light Scattering vs. Time

Compare aggregation curves:
Substrate alone vs.

Substrate + Chaperone

Calculate % aggregation
prevention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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